Cas no 1804777-01-2 (Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804777-01-2
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4814511
• Update Time: 2025-06-08

Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-8(17)4-6-3-7(5-12)16-10(9(6)18)20-11(13,14)15/h3,18H,2,4-5H2,1H3
• InChI Key： JOMOMGUFIUABKC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(N=1)OC(F)(F)F)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804777-01-2)

Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804777-01-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique bromomethyl and trifluoromethoxy functional groups. These structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in pyridine derivatives stems from their versatile applications in medicinal chemistry. Researchers are increasingly exploring compounds like Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate due to their potential in targeting enzyme inhibition and receptor modulation. The presence of the trifluoromethoxy group enhances the compound's metabolic stability, a critical factor in the design of long-acting therapeutics. This aligns with current trends in precision medicine, where stability and specificity are paramount.

In agrochemical applications, CAS No. 1804777-01-2 serves as a precursor for developing novel pesticides and herbicides. The bromomethyl group offers a reactive site for further functionalization, enabling the creation of compounds with tailored biological activities. With the global push toward sustainable agriculture, such intermediates are pivotal in formulating eco-friendly crop protection agents that minimize environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, the compound's hydroxy and acetate moieties provide multiple handles for chemical modifications. This flexibility is highly sought after in combinatorial chemistry and high-throughput screening, where rapid iteration of molecular structures is essential. Laboratories focusing on small molecule libraries often prioritize intermediates like Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate to expedite drug candidate identification.

The compound's relevance extends to material science, particularly in the development of fluorinated polymers. The trifluoromethoxy group imparts unique electronic properties, making it a candidate for advanced materials used in electronics and coatings. As industries seek alternatives to traditional materials, fluorinated compounds are gaining traction for their durability and resistance to degradation.

Quality control and analytical characterization of CAS No. 1804777-01-2 are critical for ensuring its applicability in research and industrial settings. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These analytical protocols are essential for meeting regulatory standards, particularly in pharmaceutical applications where impurities can significantly impact product safety and efficacy.

Market trends indicate a rising demand for high-purity intermediates like Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate. The compound's niche applications in drug discovery and agrochemical innovation position it as a valuable asset for research institutions and chemical manufacturers. As the industry shifts toward more targeted and sustainable solutions, the importance of such specialized intermediates is expected to grow.

In conclusion, Ethyl 6-(bromomethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804777-01-2) represents a critical building block in modern chemical research. Its multifaceted applications across pharmaceuticals, agrochemicals, and materials science underscore its significance. With ongoing advancements in synthetic methodologies and increasing emphasis on sustainable practices, this compound is poised to play a pivotal role in shaping future innovations.